3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol
• IUPAC Name: 3-[[2-(4-chlorophenyl)acetyl]amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H21ClN2O3/c21-16-8-6-14(7-9-16)11-19(24)23-17-4-1-3-15(12-17)20(25)22-13-18-5-2-10-26-18/h1,3-4,6-9,12,18H,2,5,10-11,13H2,(H,22,25)(H,23,24)
• InChI Key: MPBVHVLFCDINCO-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)CC3=CC=C(C=C3)Cl

Description

3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, also known as CFM-2, is a small molecule inhibitor that has been studied extensively for its potential use in treating various diseases.

Scientific Research Applications

3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been studied extensively for its potential use in treating various diseases, including cancer, inflammation, and pain. It has been shown to inhibit the activity of several enzymes and receptors that are involved in these processes, making it a promising candidate for drug development.

Mechanism of Action

3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide works by inhibiting the activity of several enzymes and receptors, including cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and tumor necrosis factor-alpha (TNF-α). By inhibiting these targets, 3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide can reduce inflammation, inhibit cancer cell growth, and alleviate pain.
Biochemical and Physiological Effects:
3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have several biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, and alleviating pain. It has also been shown to have antioxidant properties, which may further contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages for lab experiments, including its small size and ability to penetrate cell membranes. However, it also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for 3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide research, including exploring its potential use in combination with other drugs, investigating its efficacy in different types of cancer and inflammation, and determining its optimal dosage and administration route. Additionally, further studies are needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide can be synthesized using a multi-step process that involves the reaction of 4-chlorophenylacetic acid with thionyl chloride to produce 4-chlorophenylacetyl chloride. This is then reacted with 2-(tetrahydro-2-furanyl)methanol to produce the intermediate 3-{[(4-chlorophenyl)acetyl]oxy}-N-(tetrahydro-2-furanylmethyl)benzamide. The final product, 3-{[(4-chlorophenyl)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, is obtained by treating the intermediate with ammonia gas.